Cas no 2097936-33-7 (2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride)

2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride is a synthetic organic compound featuring a benzamide core linked to an aminobutynyloxy moiety, with dihydrochloride salt formation enhancing its solubility and stability. The presence of the alkyne group in the side chain offers potential for further functionalization via click chemistry, making it a versatile intermediate in medicinal chemistry and drug development. Its structural design allows for selective interactions with biological targets, particularly in neurological and receptor-based studies. The dihydrochloride form ensures improved handling and storage properties, while the amino group facilitates conjugation or derivatization. This compound is primarily utilized in research applications, offering a balance of reactivity and stability for exploratory synthesis.
2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride structure
2097936-33-7 structure
Product Name:2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride
CAS No:2097936-33-7
MF:C11H13ClN2O2
MW:240.686121702194
CID:4636899
Update Time:2025-05-25

2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride
    • Inchi: 1S/C11H12N2O2.ClH/c12-7-3-4-8-15-10-6-2-1-5-9(10)11(13)14;/h1-2,5-6H,7-8,12H2,(H2,13,14);1H
    • InChI Key: HALLTUOZBPLELM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C(=O)N)CC#CCN.Cl

2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride Pricemore >>

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Additional information on 2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride

Compound 2097936-33-7: 2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide Dihydrochloride

The compound with CAS number 2097936-33-7, commonly referred to as 2-[(4-Aminobut-2-yn-1-yl)oxy]benzamide dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a benzamide moiety and a 4-amino butynyl group connected via an ether linkage. The presence of the dihydrochloride counterion suggests that this compound is often used in its salt form, which may enhance its solubility and stability under certain conditions.

Recent studies have highlighted the potential of 2097936-33-7 as a versatile building block in the synthesis of bioactive molecules. Its structure lends itself well to further functionalization, enabling researchers to explore its applications in drug discovery, particularly in the development of inhibitors for various enzyme targets. The amino group present in the molecule can serve as a site for post-synthesis modifications, such as conjugation with other bioactive entities or the introduction of targeting ligands for specific cellular receptors.

The synthesis of 2-(4-Aminobut-2-enyl)oxybenzamide dihydrochloride typically involves a multi-step process that begins with the preparation of the benzamide core. This is followed by the introduction of the ether linkage and subsequent functionalization to introduce the amino group. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly, reducing production costs and minimizing waste.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, it has been investigated as a potential lead compound in anti-cancer drug development due to its ability to modulate key signaling pathways involved in tumor growth and metastasis. Additionally, its structural flexibility allows for exploration in other therapeutic domains, such as neurodegenerative diseases and inflammatory conditions.

From a pharmacokinetic standpoint, studies have demonstrated that 2097936-33-7 exhibits favorable absorption profiles, suggesting that it could be suitable for oral administration. However, further research is required to fully understand its bioavailability and metabolic pathways in vivo.

The safety profile of this compound has also been evaluated in preclinical models, with results indicating low toxicity at therapeutically relevant doses. These findings underscore its potential as a safe candidate for further clinical investigation.

In conclusion, CAS 2097936-33-based compounds like 2-(4-Aminobutynyl)oxybenzamide dihydrochloride represent an exciting avenue for chemical innovation and drug development. With ongoing research into its synthetic optimization and biological applications, this compound is poised to make significant contributions to the advancement of medicinal chemistry.

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